Cas no 2171689-45-3 (1-(5-aminopyridin-2-yl)methylazetidine-2-carboxamide)

• Product Name: 1-(5-aminopyridin-2-yl)methylazetidine-2-carboxamide
• CAS No: 2171689-45-3
• MF: C₁₀H₁₄N₄O
• MW: 206.244361400604
• CID: 5858551
• PubChem ID: 165947371
• Update Time: 2025-11-07

1-(5-aminopyridin-2-yl)methylazetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(5-aminopyridin-2-yl)methylazetidine-2-carboxamide
• 2171689-45-3
• 1-[(5-aminopyridin-2-yl)methyl]azetidine-2-carboxamide
• EN300-1280823

• Inchi： 1S/C10H14N4O/c11-7-1-2-8(13-5-7)6-14-4-3-9(14)10(12)15/h1-2,5,9H,3-4,6,11H2,(H2,12,15)
• InChI Key： AAZFQQYYTQRLLB-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1CC1C=CC(=CN=1)N)N

Computed Properties

• Exact Mass: 206.11676108g/mol
• Monoisotopic Mass: 206.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 85.2Ų

Additional information on 1-(5-aminopyridin-2-yl)methylazetidine-2-carboxamide

Recent Advances in the Study of 1-(5-aminopyridin-2-yl)methylazetidine-2-carboxamide (CAS: 2171689-45-3)

1-(5-aminopyridin-2-yl)methylazetidine-2-carboxamide (CAS: 2171689-45-3) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique azetidine-carboxamide scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic targets and receptor interactions. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a subject of intense research scrutiny.

The synthesis of 1-(5-aminopyridin-2-yl)methylazetidine-2-carboxamide has been optimized to achieve higher yields and purity, as reported in several recent publications. Key advancements include the use of novel catalytic systems and green chemistry approaches, which have significantly improved the scalability and environmental sustainability of its production. These developments are critical for facilitating further preclinical and clinical studies, ensuring a reliable supply of the compound for research purposes.

Pharmacological evaluations of 1-(5-aminopyridin-2-yl)methylazetidine-2-carboxamide have revealed its potent activity against specific biological targets. For instance, recent in vitro studies have demonstrated its efficacy as an inhibitor of certain kinases involved in inflammatory pathways. These findings suggest potential applications in treating autoimmune diseases and chronic inflammatory conditions. Additionally, its selectivity profile has been a focal point, with researchers aiming to minimize off-target effects to enhance therapeutic safety.

In vivo studies have further corroborated the compound's therapeutic potential. Animal models of disease have shown that 1-(5-aminopyridin-2-yl)methylazetidine-2-carboxamide exhibits favorable pharmacokinetic properties, including good oral bioavailability and a manageable half-life. These attributes are essential for its development as a viable drug candidate. Moreover, preliminary toxicity assessments indicate a promising safety profile, although further comprehensive studies are warranted to fully elucidate its long-term effects.

The mechanistic insights into how 1-(5-aminopyridin-2-yl)methylazetidine-2-carboxamide interacts with its biological targets have been elucidated through advanced structural biology techniques. X-ray crystallography and molecular docking studies have provided high-resolution images of the compound bound to its target proteins, offering a detailed understanding of its binding mode and interactions. These structural insights are invaluable for the rational design of derivatives with enhanced potency and selectivity.

Looking ahead, the research community is keenly interested in exploring the broader applications of 1-(5-aminopyridin-2-yl)methylazetidine-2-carboxamide. Ongoing studies are investigating its potential in oncology, neurodegenerative diseases, and infectious diseases, among others. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications, paving the way for new therapeutic options.

In conclusion, 1-(5-aminopyridin-2-yl)methylazetidine-2-carboxamide (CAS: 2171689-45-3) represents a promising compound with diverse therapeutic potential. Recent advancements in its synthesis, pharmacological evaluation, and mechanistic understanding have laid a solid foundation for its further development. As research progresses, this molecule is poised to make significant contributions to the field of medicinal chemistry and drug discovery.